Cas no 1207039-01-7 (N-[(2-methoxyphenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-[(2-methoxyphenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1207039-01-7
• MF: C₂₃H₂₀N₂O₂S
• MW: 388.482104301453
• CID: 5399262
• Update Time: 2025-10-19

N-[(2-methoxyphenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)methyl]-4-phenyl-3-pyrrol-1-ylthiophene-2-carboxamide
• N-[(2-methoxyphenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C23H20N2O2S/c1-27-20-12-6-5-11-18(20)15-24-23(26)22-21(25-13-7-8-14-25)19(16-28-22)17-9-3-2-4-10-17/h2-14,16H,15H2,1H3,(H,24,26)
• InChI Key： XTAQLLWIAIOTEH-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC=C2OC)=O)SC=C(C2=CC=CC=C2)C=1N1C=CC=C1

Additional information on N-[(2-methoxyphenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Introduction to N-[(2-methoxyphenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No: 1207039-01-7)

N-[(2-methoxyphenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1207039-01-7, represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, characterized by a thiophene core appended with a pyrrole ring and substituted aromatic moieties, make it an intriguing subject for synthetic chemists and biologists alike.

The molecular structure of this compound encompasses several key functional groups that contribute to its potential biological activity. The presence of a thiophene ring is particularly noteworthy, as thiophenes are well-documented scaffolds in medicinal chemistry, often exhibiting a range of pharmacological properties. The thiophene ring in N-[(2-methoxyphenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is further modified by the introduction of a pyrrole ring at the 3-position. This dual heterocyclic system creates a complex electronic environment that can influence the compound's interactions with biological targets.

In addition to the heterocyclic cores, the compound features two aromatic substituents: a 2-methoxyphenyl group at the N-terminal and a phenyl group at the 4-position of the thiophene ring. These aromatic components contribute to the compound's overall lipophilicity and may play a crucial role in its binding affinity to biological receptors. The N-terminal amide functionality also introduces a polar region that could interact with charged or polar residues on target proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of N-[(2-methoxyphenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide with greater accuracy. These studies suggest that the compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective effects. The structural motifs present in this molecule are reminiscent of known bioactive agents, which has spurred interest in its potential as a lead compound for drug development.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecular architectures with high precision. The synthetic route involves multiple steps, including cross-coupling reactions, cyclization processes, and functional group transformations. Each step is carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

One of the most exciting aspects of N-[(2-methoxyphenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is its potential as a scaffold for structure-based drug design. By leveraging computational tools and experimental data, researchers can systematically modify specific regions of the molecule to enhance its potency, selectivity, and pharmacokinetic properties. This approach has been successfully applied in other areas of drug discovery, leading to the development of novel therapeutic agents with improved efficacy and safety profiles.

The pyrrole ring in particular has been identified as a key pharmacophore in several bioactive molecules. Its ability to engage with hydrogen bond donors and acceptors makes it an attractive feature for designing compounds that interact with biological targets. In N-[(2-methoxyphenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yll)thiophene)-2-carboxamide, the pyrrole ring is positioned strategically within the molecule to maximize its interactions with potential binding sites on biological targets.

The amide group at the 2-position of the thiophene ring also contributes to the compound's complexity and potential bioactivity. Amides are well-known for their ability to form hydrogen bonds, which can be crucial for stabilizing interactions between a drug molecule and its target protein or receptor. The presence of this amide functionality may enhance the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

In conclusion, N-[('2-methoxyphenyl')-methyl]-4-('phenyl')-3-(1H-pyrrol-l-yll)thiophene)-2-carboxamide (CAS No: 1207039-l-l7) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic cores, aromatic substituents, and functional groups makes it an attractive candidate for further exploration in drug discovery. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a vital role in the development of novel therapeutic agents.